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Introduction

Benzoyl isothiocyanate (CsHsNOS) is a versatile reagent in organic chemistry, characterized
by the presence of a highly reactive isothiocyanate group attached to a benzoyl moiety. This
unique structure allows for a diverse range of chemical transformations, making it a valuable
building block in the synthesis of various heterocyclic compounds, thioureas, and other
derivatives with significant applications in medicinal chemistry, materials science, and the
synthesis of dyes and pesticides. This technical guide provides an in-depth exploration of the
discovery and historical development of benzoyl isothiocyanate, detailing key synthetic
methodologies, comparative quantitative data, and experimental protocols.

While the definitive first synthesis of benzoyl isothiocyanate is not definitively attributed to a
single individual in the readily available literature, systematic investigations into its chemistry
and preparation appear to have commenced in the early 20th century. Early work focused on
the reactions of benzoyl chloride with various thiocyanate salts, a fundamental approach that
has been refined over the decades. A notable early and detailed account of its preparation and
use was published in 1934 by Irwin B. Douglass and F. B. Dains in the Journal of the American
Chemical Society. Their work laid a foundation for the subsequent exploration of benzoyl
isothiocyanate's synthetic utility. Further standardization of its synthesis was established
through its inclusion in Organic Syntheses in 1955, in a procedure described by Robert L.
Frank and Paul V. Smith, which remains a widely referenced method.
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Physical and Chemical Properties

Benzoyl isothiocyanate is a yellow to orange-brown liquid with a pungent odor. It is sparingly

soluble in water but soluble in most organic solvents. A summary of its key physical and

chemical properties is presented below.

Property Value References
Molecular Formula CsHsNOS [1112]
Molecular Weight 163.20 g/mol [1]
CAS Number 532-55-8 [1112]

Clear yellow to orange-brown
Appearance o [2][3]

liquid
Boiling Point 128-131 °C at 15 mmHg [3]

133-137 °C at 18 mmHg

[1]

119 °C at 10 mmHg

[1]

Density

1.214 g/mL at 25 °C

[3]

1.2142 g/cm® at 18.3 °C

[1]

Refractive Index (n2°/D)

1.6354

[3]

1.6375

1.6382 at 18.3 °C

[1]

Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://wap.guidechem.com/encyclopedia/benzoyl-isothiocyanate-dic4818.html
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://wap.guidechem.com/encyclopedia/benzoyl-isothiocyanate-dic4818.html
https://wap.guidechem.com/encyclopedia/benzoyl-isothiocyanate-dic4818.html
https://www.chemwhat.com/benzoyl-isothiocyanate-cas-532-55-8/
https://www.chemwhat.com/benzoyl-isothiocyanate-cas-532-55-8/
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://www.chemwhat.com/benzoyl-isothiocyanate-cas-532-55-8/
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://www.chemwhat.com/benzoyl-isothiocyanate-cas-532-55-8/
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectrum Type Key Peaks/Signals References

The IR spectrum of benzoyl
isothiocyanate is characterized
by a strong absorption band

infrared (IR) for the |sothfocyanate gr?up (- 4]
N=C=S) typically appearing
around 2050-2150 cm~%, and a
strong carbonyl (C=0) stretch

around 1690-1710 cm™1.

The proton NMR spectrum
typically shows multiplets in

1H NMR the aromatic region (6 7.4-8.1 [5]
ppm) corresponding to the

protons of the benzene ring.

The carbon NMR spectrum will
show signals for the carbonyl

13C NMR carbon, the isothiocyanate [5]
carbon, and the aromatic

carbons.

The mass spectrum shows a
molecular ion peak (M+) at m/z

Mass Spectrometry (MS) 163, corresponding to the [6]
molecular weight of the

compound.

Experimental Protocols

Detailed methodologies for the synthesis of benzoyl isothiocyanate have been reported in the
scientific literature. The following are key historical and standard laboratory procedures.

Douglass and Dains Method (1934)

This early method outlines the in-situ preparation of benzoyl isothiocyanate and its immediate
use in the synthesis of substituted thioureas.
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Procedure: To a solution of 0.1 mole of ammonium thiocyanate in 25 mL of hot acetone, 0.1
mole of benzoyl chloride was added dropwise. After the initial exothermic reaction subsided,
the mixture was heated for five minutes. This solution of benzoyl isothiocyanate was then
used directly for subsequent reactions.

Frank and Smith, Organic Syntheses (1955)

This procedure provides a reliable and scalable method for the preparation of benzoyl
isothiocyanate, which is then used to synthesize a-phenylthiourea.

Reactants:

o Ammonium thiocyanate: 17 g (0.22 mole)
e Benzoyl chloride: 28.2 g (0.2 mole)

e Dry Acetone: 100 mL

Procedure:

e |n a 500-mL three-necked flask fitted with a reflux condenser, a mechanical stirrer, and a
dropping funnel, a mixture of ammonium thiocyanate and dry acetone is prepared.

e Benzoyl chloride is added through the dropping funnel with stirring.

 After the addition is complete, the mixture is refluxed for 5 minutes. The resulting solution
contains benzoyl isothiocyanate and a precipitate of ammonium chloride. This solution is
typically used in situ for further reactions.

Ambelang and Johnson Method (1939)

This method utilizes potassium thiocyanate and a higher boiling point solvent.
Reactants:
e Potassium thiocyanate (KSCN)

» Benzoyl chloride
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e Benzene

Procedure: A mixture of potassium thiocyanate and benzoyl chloride in benzene is refluxed at
110-120 °C to yield benzoyl isothiocyanate.[1]

Comparative Summary of Synthesis Methods

The synthesis of benzoyl isothiocyanate has been approached through various methods over
the years, primarily involving the reaction of a benzoyl halide with a thiocyanate salt. The
choice of reactants and conditions can influence the yield and purity of the product.
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Synthetic Workflows

The following diagrams, generated using the DOT language, illustrate the key synthetic

pathways to benzoyl isothiocyanate.
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Reactants

Benzoyl Chloride

Ammonium Thiocyanate

Products

- — Benzoyl Isothiocyanate - Ammonium Chloride (precipitate)
Reaction Conditions

Click to download full resolution via product page

Caption: Frank and Smith (1955) synthesis of benzoyl isothiocyanate.
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Reactants

Benzoyl Chloride

Potassium Thiocyanate

Benzene

- — Benzoyl Isothiocyanate -+ Potassium Chloride (precipitate)
Reaction Conditions

Products

110-120 °C

Click to download full resolution via product page

Caption: Ambelang and Johnson (1939) synthesis of benzoyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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